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Cat. No.: B035712 Get Quote

Introduction

Barium stearate (Ba(C₁₈H₃₅O₂)₂) is a barium salt of stearic acid, appearing as a white, water-

insoluble powder.[1][2] Its hydrophobic nature makes it an effective waterproofing agent in

various industrial applications.[2][3][4] Barium stearate functions by forming a protective,

water-repellent layer on the surface of materials, preventing the absorption of water.[5] It is

utilized in the treatment of textiles, the production of specialty papers, and as an additive in

paints and coatings to impart water resistance.[5]

Mechanism of Action

The waterproofing properties of barium stearate are attributed to its chemical structure. The

long, nonpolar hydrocarbon chains of the stearate molecules are hydrophobic, meaning they

repel water. When applied to a material, these hydrocarbon chains orient themselves away

from the surface, creating a low-energy interface that prevents water from wetting and

penetrating the substrate. This results in a high contact angle for water droplets on the treated

surface, a key indicator of hydrophobicity.

Applications
Barium stearate is a versatile waterproofing agent used across several industries:

Textiles: Fabrics are treated with barium stearate to make them waterproof. It forms a

protective layer that prevents water absorption, enhancing the durability and performance of
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textiles intended for outdoor or wet environments.[5]

Paper Production: Certain specialty papers are coated with barium stearate to provide

water repellency and a glossy finish.[5] This is particularly useful for papers that may be

exposed to moisture.[5] In the paper industry, it can be used as a lubricant in coating layers

to improve the hydrophobicity of the coating surface.[6]

Paints and Coatings: In the paint and coatings industry, barium stearate acts as a flatting

and sanding agent and imparts a degree of water resistance to the final coating.[5]

Plastics and PVC: It is used as a heat stabilizer and lubricant in the processing of polyvinyl

chloride (PVC) and other polymers.[5] While its primary role here is stabilization, its

hydrophobic nature also contributes to the overall water resistance of the final plastic

product.

Construction Materials: While less common than calcium stearate, barium stearate can be

used in certain cementitious materials to enhance hydrophobicity and reduce water

permeability.

Quantitative Data
The effectiveness of barium stearate as a waterproofing agent can be quantified through

various metrics, primarily water contact angle and water absorption. Higher contact angles and

lower water absorption values indicate superior waterproofing performance.
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Material Treatment Parameter Value Reference

Cement Mortar

Modified with 1.0

wt% Stearate

Emulsion

Water Contact

Angle
> 130° [7]

Cement Mortar

Modified with 1.0

wt% Stearate

Emulsion

Water Absorption

Reduction
86.06% [7]

Paper

Coated with

Natural Rubber

Latex and Butyl

Stearate

Water Contact

Angle
90.6° [8]

Paper

Coated with

Natural Rubber

Latex and Butyl

Stearate

Cobb₆₀ Value 0.7 g/m² [9]

Uncoated Paper - Cobb₆₀ Value 134.4 g/m² [9]

Experimental Protocols
Protocol 1: Application of Barium Stearate as a
Waterproofing Agent on Textiles
Objective: To apply a barium stearate-based waterproof coating to a textile substrate.

Materials:

Barium stearate powder

Suitable solvent (e.g., toluene, xylene)

Textile substrate (e.g., cotton, polyester fabric)

Beaker

Magnetic stirrer and stir bar
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Heating mantle

Padding machine or dip-coating apparatus

Drying oven

Procedure:

Preparation of Barium Stearate Dispersion:

In a fume hood, add the desired amount of solvent to a beaker.

While stirring, gradually add the barium stearate powder to the solvent. A typical

concentration ranges from 1% to 5% (w/v), depending on the desired level of

waterproofing.

Gently heat the mixture using a heating mantle while stirring until a uniform dispersion is

achieved.

Fabric Preparation:

Ensure the textile substrate is clean, dry, and free from any sizing agents or impurities.

Pre-washing the fabric may be necessary.

Cut the fabric to the desired dimensions for treatment.

Application:

Dip-Coating: Immerse the fabric sample in the barium stearate dispersion for a specified

period (e.g., 1-5 minutes) to ensure complete saturation.

Padding: Pass the fabric through a padding machine with the barium stearate dispersion

to ensure even application and penetration.

Drying and Curing:

Remove the treated fabric from the dispersion and squeeze out any excess liquid using a

wringer or by passing it through rollers.
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Dry the fabric in an oven at a temperature and time suitable for the specific fabric and

solvent used (e.g., 80-120°C for 10-30 minutes). Ensure adequate ventilation to remove

solvent fumes.

Post-Treatment:

Allow the fabric to cool to room temperature.

The treated fabric is now ready for performance testing.

Protocol 2: Evaluation of Water Repellency of Treated
Textiles (AATCC Test Method 22)
Objective: To evaluate the water repellency of the barium stearate-treated textile using a spray

test.[10][11]

Materials:

AATCC spray tester[12]

Treated and untreated textile samples (180 x 180 mm)[12]

Hoop (152 mm diameter)[12]

Distilled water[13]

Graduated cylinder (250 mL)[12]

AATCC Spray Test Rating Chart

Procedure:

Sample Preparation:

Condition the test specimens at 65 ± 2% relative humidity and 21 ± 1°C for at least 4

hours before testing.
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Mount the test specimen securely in the hoop, ensuring the fabric surface is smooth and

wrinkle-free.[12]

Test Execution:

Place the hoop on the stand of the spray tester at a 45° angle.[3]

Pour 250 mL of distilled water at 27 ± 1°C into the funnel of the tester.[12]

Allow the water to spray onto the fabric specimen for 25-30 seconds.[12]

Evaluation:

Once the spraying has stopped, remove the hoop and tap the edge once against a solid

object, with the fabric facing down.[3]

Rotate the hoop 180° and tap it once more in the same manner.[3]

Compare the wetting pattern on the fabric surface with the AATCC Spray Test Rating

Chart.

Assign a rating from 100 (no sticking or wetting of the upper surface) to 0 (complete

wetting of the whole of the upper surface).[12]

Protocol 3: Evaluation of Water Absorptiveness of
Treated Paper (TAPPI T 441 - Cobb Test)
Objective: To determine the quantity of water absorbed by a barium stearate-treated paper

specimen in a specified time.[1][14][15]

Materials:

Cobb sizing tester[16]

Treated and untreated paper samples

Distilled water
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Stopwatch

Blotting paper

Analytical balance

Solid stainless steel roller (10 kg)[16]

Procedure:

Sample Preparation:

Condition the test specimens according to TAPPI T 402 "Standard Conditioning and

Testing Atmospheres for Paper, Board, Pulp Handsheets, and Related Products."

Cut the specimens to a size of 125 x 125 mm.

Test Execution:

Weigh the conditioned specimen to the nearest 0.01 g.

Place the specimen on the rubber mat of the Cobb tester with the side to be tested facing

up.

Clamp the metal ring firmly in place to prevent any water leakage.

Pour 100 mL of distilled water at 23 ± 1°C into the ring.

Start the stopwatch immediately. The standard test time is 120 seconds.[14]

At the end of the test period, pour the water out of the ring quickly.

Remove the specimen from the tester.

Evaluation:

Quickly place the specimen on a sheet of blotting paper with the wet side up.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://purple-diamond.com/testing-standards/tappi-testing-standards/tappi-t441-cobb-test/
https://ipstesting.com/find-a-test/tappi-test-methods/tappi-t-441-cobb-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place another sheet of blotting paper on top of the specimen and remove the excess

water by moving the roller once forward and once backward over the specimen without

exerting any pressure.

Immediately weigh the specimen again.

The Cobb value is calculated as the mass of water absorbed per unit area (g/m²).[16]
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Caption: Workflow for Textile Waterproofing with Barium Stearate.
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Caption: AATCC 22 Water Repellency Spray Test Workflow.
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Caption: Logical Relationship in Cobb Test for Paper Waterproofing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. webstore.ansi.org [webstore.ansi.org]

2. nimbasia.com [nimbasia.com]

3. Insights on AATCC 22 Water Repellency Spray Test for Fabrics [darongtester.com]

4. What role does barium stearate play? [wsdchemical.com]

5. pishrochem.com [pishrochem.com]

6. Barium stearate dry and water process & Application-Monoglycerides_ Guangdong Cardlo
Biotechnology Co Ltd. [en.cardlo.cn]

7. researchgate.net [researchgate.net]

8. ippta.co [ippta.co]

9. researchgate.net [researchgate.net]

10. aatcctestmethods.com [aatcctestmethods.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b035712?utm_src=pdf-body-img
https://www.benchchem.com/product/b035712?utm_src=pdf-custom-synthesis
https://webstore.ansi.org/standards/tappi/tappi441om20
https://www.nimbasia.com/blogs/what-is-barium-stearate-its-benefits-side-effects-and-uses.html
https://darongtester.com/aatcc-22/
https://www.wsdchemical.com/technical-support/what-role-does-barium-stearate-play.html
https://www.pishrochem.com/blog/en/applications-of-barium-stearate/
https://en.cardlo.cn/news_details/24.html
https://en.cardlo.cn/news_details/24.html
https://www.researchgate.net/publication/385395009_Effects_of_aluminum_and_barium_stearates_on_hydrophobic_material_production
https://ippta.co/wp-content/uploads/2023/08/138-142.pdf
https://www.researchgate.net/publication/373902046_Water_resistant_paper_based_on_natural_rubber_latex_from_Hevea_brasiliensis_and_butyl_stearate_hydrophobic_coating_for_packaging_applications
http://aatcctestmethods.com/test-methods/aatcc-22-water-repellency-spray-test/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. cottonworks.com [cottonworks.com]

12. AATCC22: Water Repellency Test-spray Method | Jinan Upwell Test Co.,Ltd
[upwelltest.com]

13. scribd.com [scribd.com]

14. ipstesting.com [ipstesting.com]

15. tappi.org [tappi.org]

16. purple-diamond.com [purple-diamond.com]

To cite this document: BenchChem. [Application Notes and Protocols: Barium Stearate as a
Waterproofing Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035712#barium-stearate-as-a-waterproofing-agent-
in-materials-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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